![molecular formula C17H15NO5 B1652873 Benzoic acid, 2-[(carboxycarbonyl)(2,3-dimethylphenyl)amino]- CAS No. 1618-52-6](/img/structure/B1652873.png)
Benzoic acid, 2-[(carboxycarbonyl)(2,3-dimethylphenyl)amino]-
Overview
Description
“Benzoic acid, 2-[(carboxycarbonyl)(2,3-dimethylphenyl)amino]-” is also known as 2,3-dimethylbenzoic acid. It is a chemical compound that is widely used in various industrial applications. This compound is also referred to as Mefenamic acid .
Synthesis Analysis
Two new organotin complexes of di and triorganotin carboxylate were successfully synthesized by refluxing reaction of 2-[(2,3-dimethylphenyl) amino] benzoic acid (ligand) with tri phenyl tin chloride and dimethyl tin dichloride salts to give the corresponding substituted tin complexes with high yields .Molecular Structure Analysis
The molecule contains a total of 39 bond(s). There are 24 non-H bond(s), 15 multiple bond(s), 4 rotatable bond(s), 3 double bond(s), 12 aromatic bond(s), 2 six-membered ring(s), 1 carboxylic acid(s) (aliphatic), 1 carboxylic acid(s) (aromatic), 1 tertiary amide(s) (aliphatic), and 2 .Physical And Chemical Properties Analysis
The compound contains a total of 38 atom(s); 15 Hydrogen atom(s), 17 Carbon atom(s), 1 Nitrogen atom(s), and 5 Oxygen atom(s) . The molecular weight of the compound is 313.3 g/mol.Safety and Hazards
Mechanism of Action
Target of Action
The primary targets of 2-(2,3-dimethyl-N-oxaloanilino)benzoic acid, also known as Mefenamic acid, are the enzymes PTGS1 (Prostaglandin-Endoperoxide Synthase 1) and PTGS2 (Prostaglandin-Endoperoxide Synthase 2) . These enzymes play a crucial role in the production of prostaglandins, which are lipid compounds that have diverse hormone-like effects, including the mediation of inflammatory responses.
Mode of Action
Mefenamic acid acts as a non-steroidal anti-inflammatory drug (NSAID) . It works by inhibiting the activity of the PTGS1 and PTGS2 enzymes . This inhibition prevents the conversion of arachidonic acid to prostaglandins, thereby reducing inflammation, pain, and fever.
properties
IUPAC Name |
2-(2,3-dimethyl-N-oxaloanilino)benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15NO5/c1-10-6-5-9-13(11(10)2)18(15(19)17(22)23)14-8-4-3-7-12(14)16(20)21/h3-9H,1-2H3,(H,20,21)(H,22,23) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LTLAECLFZXWEMD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)N(C2=CC=CC=C2C(=O)O)C(=O)C(=O)O)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15NO5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50431527 |
Source
|
| Record name | Benzoic acid, 2-[(carboxycarbonyl)(2,3-dimethylphenyl)amino]- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50431527 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
313.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Benzoic acid, 2-[(carboxycarbonyl)(2,3-dimethylphenyl)amino]- | |
CAS RN |
1618-52-6 |
Source
|
| Record name | Benzoic acid, 2-[(carboxycarbonyl)(2,3-dimethylphenyl)amino]- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50431527 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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